Cas no 847547-91-5 (2-Chloro-3-hydroxyquinoline-4-carboxylic acid)

2-Chloro-3-hydroxyquinoline-4-carboxylic acid is a versatile heterocyclic compound with a quinoline backbone functionalized with chloro, hydroxy, and carboxylic acid groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. The presence of multiple reactive sites allows for selective modifications, enabling the synthesis of derivatives with tailored properties. This compound exhibits potential as a precursor for bioactive molecules, including antimicrobial and anti-inflammatory agents. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-Chloro-3-hydroxyquinoline-4-carboxylic acid structure

847547-91-5 structure

Product Name:2-Chloro-3-hydroxyquinoline-4-carboxylic acid

CAS No:847547-91-5

MF:C₁₀H₆ClNO₃

MW:223.612541675568

MDL:MFCD11706991

CID:68932

PubChem ID:12181168

Update Time:2025-06-08

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-hydroxyquinoline-4-carboxylic acid
- 2-CHLORO-3-HYDROXY-4-QUINOLINECARBOXYLIC ACID
- 4-Quinolinecarboxylic acid, 2-chloro-3-hydroxy-
- 4-Quinolinecarboxylicacid,2-chloro-3-hydroxy-(9CI)
- 2-Chloro-3-hydroxy-4-quinolinecarboxylic acid (ACI)
- AKOS015855927
- 2-chloranyl-3-oxidanyl-quinoline-4-carboxylic acid
- BS-42801
- CS-0051975
- A840903
- 2-chloro-3-hydroxyquinoline-4-carboxylicacid
- P11189
- J-508660
- MFCD11706991
- PB20624
- 847547-91-5
- SCHEMBL15487114
- DB-023128
- DTXSID30479422
- MDL： MFCD11706991
- Inchi： 1S/C10H6ClNO3/c11-9-8(13)7(10(14)15)5-3-1-2-4-6(5)12-9/h1-4,13H,(H,14,15)
- InChI Key： RPGQCGYSROBDNQ-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC=CC=2)N=C(Cl)C=1O)O

Computed Properties

Exact Mass: 223.00400
Monoisotopic Mass: 223.0036207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 70.4Å²

Experimental Properties

Density: 1.6
Boiling Point: 377.6°C at 760 mmHg
Flash Point: 182.1°C
Refractive Index: 1.732
PSA: 70.42000
LogP: 2.29200
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108699-1g	2-chloro-3-hydroxyquinoline-4-carboxylic acid	847547-91-5	97%	1g	$363	2021-08-06
Chemenu	CM108699-5g	2-chloro-3-hydroxyquinoline-4-carboxylic acid	847547-91-5	97%	5g	$1045	2021-08-06
Chemenu	CM108699-10g	2-chloro-3-hydroxyquinoline-4-carboxylic acid	847547-91-5	97%	10g	$1595	2021-08-06
Chemenu	CM108699-250mg	2-chloro-3-hydroxyquinoline-4-carboxylic acid	847547-91-5	97%	250mg	$***	2023-05-29
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abcr	AB458259-250 mg	2-Chloro-3-hydroxyquinoline-4-carboxylic acid; .	847547-91-5		250mg	€182.40	2023-04-22
abcr	AB458259-500 mg	2-Chloro-3-hydroxyquinoline-4-carboxylic acid; .	847547-91-5		500mg	€315.00	2023-04-22
abcr	AB458259-1 g	2-Chloro-3-hydroxyquinoline-4-carboxylic acid; .	847547-91-5		1g	€455.30	2023-04-22
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	JR0008-5g	2-chloro-3-hydroxyquinoline-4-carboxylic Acid	847547-91-5	95%	5g	$950	2023-09-07
eNovation Chemicals LLC	D500075-250MG	2-chloro-3-hydroxyquinoline-4-carboxylic acid	847547-91-5	97%	250mg	$140	2024-07-21

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Production Method

Production Method 1

856900-25-9

847547-91-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C
1.2 2 min, -78 °C; 0.5 h, -78 °C → rt

Reference

A new approach to 3-hydroxyquinoline-2-carboxylic acid

Riego, Estela; Bayo, Nuria; Cuevas, Carmen; Albericio, Fernando; Alvarez, Mercedes, Tetrahedron, 2005, 61(6), 1407-1411

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Raw materials

2-chloro-3-(methoxymethoxy)quinoline

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Preparation Products

2-Chloro-3-hydroxyquinoline-4-carboxylic acid (847547-91-5)

2-Chloro-3-hydroxyquinoline-4-carboxylic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:847547-91-5)2-Chloro-3-hydroxyquinoline-4-carboxylic acid

Order Number:A15842

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):219.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

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